Cas no 1782539-92-7 (3-amino-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-1-ol)

• Product Name: 3-amino-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-1-ol
• CAS No: 1782539-92-7
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6011663
• PubChem ID: 84698802
• Update Time: 2025-06-09

3-amino-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-1-ol
• 1782539-92-7
• EN300-1744476

• Inchi： 1S/C14H21NO2/c1-14(2)7-5-11-9-10(12(16)6-8-15)3-4-13(11)17-14/h3-4,9,12,16H,5-8,15H2,1-2H3
• InChI Key： OUFHSPWEYJETDZ-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(CCN)O)=CC=2CCC1(C)C

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans

Additional information on 3-amino-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-1-ol

Professional Introduction to 3-amino-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-1-ol (CAS No. 1782539-92-7)

3-amino-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-1-ol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1782539-92-7, belongs to the class of benzopyran derivatives, which are known for their diverse pharmacological properties. The presence of an amino group and a dimethyl-substituted benzopyran core makes this molecule a promising candidate for further investigation in drug discovery and development.

The structure of 3-amino-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-1-ol features a six-membered aromatic ring fused with a five-membered oxygen-containing heterocycle. This type of molecular architecture is often associated with enhanced binding affinity to biological targets, making it an attractive scaffold for medicinal chemists. The dimethyl substitution at the 2-position of the benzopyran ring contributes to the steric and electronic properties of the molecule, which can be fine-tuned to modulate its biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have shown that the amino group in 3-amino-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)propan-1-ol can form hydrogen bonds with various biological targets, including enzymes and receptors. This interaction is crucial for the development of drugs that require precise molecular recognition.

In the context of current research, benzopyran derivatives have been extensively studied for their potential applications in treating a wide range of diseases. For instance, some benzopyran-based compounds have demonstrated anti-inflammatory, anti-cancer, and antimicrobial properties. The unique structural features of 3-amino-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-y)propan-l-butanol make it a valuable candidate for further exploration in these therapeutic areas.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to construct the complex framework of the molecule. The efficiency of these synthetic routes is critical for scaling up production and making the compound commercially viable.

From a pharmacological perspective, the biological activity of 3-amino-l-(Z,Z-dimethyl-Z,Z-dihydro-Z,H-l-benZopyran-S-S-y)propan-l-butanol is determined by its ability to interact with specific biological targets. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes involved in disease pathways. Further preclinical studies are necessary to validate these findings and to identify potential therapeutic applications.

The development of new drugs is a complex process that requires interdisciplinary collaboration between chemists, biologists, and pharmacologists. The use of high-throughput screening technologies has accelerated the discovery of novel bioactive compounds like 3-amino-l-(Z,Z-dimethyl-Z,Z-dihydro-Z,H-l-benZopyran-S-S-y)propan-l-butanol. These technologies allow researchers to rapidly test thousands of compounds against various biological targets, thereby identifying promising candidates for further investigation.

Environmental considerations also play a significant role in drug development. The synthesis and application of chemical compounds must be conducted with minimal environmental impact. Green chemistry principles are increasingly being adopted in pharmaceutical research to develop more sustainable synthetic methods. This approach not only reduces waste but also minimizes the use of hazardous reagents.

The future prospects for 3-amino-l-(Z,Z-dimethyl-Z,Z-dihydro-Z,H-l-benZopyran-S-S-y)propan-l-butanol are promising given its unique structural features and potential biological activities. Continued research into its pharmacological properties will be essential to determine its therapeutic value. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical applications.